Cas no 1068515-33-2 (4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzoic acid)

• Product Name: 4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzoic acid
• CAS No: 1068515-33-2
• MF: C₁₆H₁₃N₃O₃
• MW: 295.292723417282
• CID: 2152573
• Update Time: 2023-08-05

4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-hydroxy-3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)benzoic acid
• 4-(5-Hydroxy-3-methyl-1-(pyridin-2-yl)-1h-pyrazol-4-yl)benzoic acid

• Inchi： 1S/C16H13N3O3/c1-10-14(11-5-7-12(8-6-11)16(21)22)15(20)19(18-10)13-4-2-3-9-17-13/h2-9,18H,1H3,(H,21,22)
• InChI Key： FIQAQBNJNXJVBL-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C(=O)O)=CC=2)=C(C)NN1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Topological Polar Surface Area: 82.5